5-Bromo-4-methoxypyridin-2-amine
Overview
Description
5-Bromo-4-methoxypyridin-2-amine is a chemical compound with the CAS Number: 1232431-11-6. It has a molecular weight of 203.04 and its IUPAC name is 5-bromo-4-methoxy-2-pyridinamine . It is typically stored in a dark place, under an inert atmosphere, at room temperature .
Molecular Structure Analysis
The InChI code for this compound is1S/C6H7BrN2O/c1-10-5-2-6(8)9-3-4(5)7/h2-3H,1H3,(H2,8,9) . This code provides a detailed description of the molecule’s structure.
Scientific Research Applications
Aminations of Bromo-Derivatives of Pyridine : This study investigates the amination of bromo-derivatives of pyridine, including compounds similar to 5-Bromo-4-methoxypyridin-2-amine, to understand the mechanisms involved in these reactions. It provides insight into the formation of aminated pyridines, which are useful in various chemical syntheses (Pieterse & Hertog, 2010).
Synthesis of 5-Functionalised 2-Methoxypyridines : This paper describes the efficient synthesis of 5-functionalised 2-methoxypyridines from 5-bromo-2-methoxypyridine. The applications in synthesizing bicyclic δ-lactams, which have potential pharmaceutical applications, are also discussed (Sośnicki, 2009).
Selective Amination of Polyhalopyridines : This research demonstrates the selective amination of polyhalopyridines, including derivatives like 5-Bromo-2-chloropyridine. The study shows high yields and chemoselectivity, which is significant for developing specific aminated pyridines used in various chemical applications (Ji, Li, & Bunnelle, 2003).
Synthesis of 4-Amino-2-(trifluoromethyl)-1H-pyrroles : This study presents a method to synthesize 4-amino-2-(trifluoromethyl)-1H-pyrroles using 5-bromo-4-methoxy-1,1,1-trifluoropent-3-en-2-ones, which is related to this compound. The method is environmentally friendly and yields up to 98%, highlighting its efficiency and applicability in medicinal chemistry (Aquino et al., 2015).
Copper-Catalyzed Amination of Aryl Halides : This research focuses on the amination of aryl halides, including bromopyridines, under copper catalysis. It shows excellent yields and is significant for the synthesis of aminopyridines, which are valuable in pharmaceutical and chemical industries (Lang et al., 2001).
Safety and Hazards
properties
IUPAC Name |
5-bromo-4-methoxypyridin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7BrN2O/c1-10-5-2-6(8)9-3-4(5)7/h2-3H,1H3,(H2,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TWXZYWWOMADXFJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=NC=C1Br)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7BrN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60704597 |
Source
|
| Record name | 5-Bromo-4-methoxypyridin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60704597 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1232431-11-6 |
Source
|
| Record name | 5-Bromo-4-methoxypyridin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60704597 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-bromo-4-methoxypyridin-2-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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![3,7-Dibromoimidazo[1,2-a]pyridine](/img/structure/B567400.png)
